Cas no 6825-65-6 (ethyl 2-carbamoyl-2-cyanoacetate)

• Product Name: ethyl 2-carbamoyl-2-cyanoacetate
• CAS No: 6825-65-6
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 3157875
• Update Time: 2025-06-14

ethyl 2-carbamoyl-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-malonamic acid ethyl ester
• ethyl 2-carbamoyl-2-cyanoacetate

• Inchi： 1S/C6H8N2O3/c1-2-11-6(10)4(3-7)5(8)9/h4H,2H2,1H3,(H2,8,9)
• InChI Key： BPBVVBITKHLJQM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(N)=O)=O

Additional information on ethyl 2-carbamoyl-2-cyanoacetate

Comprehensive Guide to Ethyl 2-Carbamoyl-2-Cyanoacetate (CAS No. 6825-65-6): Properties, Applications, and Industry Insights

Ethyl 2-carbamoyl-2-cyanoacetate (CAS No. 6825-65-6) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical formulations, and specialty chemical research. This ester derivative, characterized by its cyano and carbamoyl functional groups, exhibits unique reactivity, making it a valuable intermediate in heterocyclic chemistry and drug discovery. With the growing demand for sustainable and efficient synthetic methodologies, this compound has garnered significant attention in recent years, particularly in the development of green chemistry applications and high-value fine chemicals.

The molecular structure of ethyl 2-cyano-2-carbamoylacetate (synonym: ethyl cyanoacetate carboxamide) enables diverse chemical transformations, including condensation, cyclization, and nucleophilic substitution reactions. Researchers frequently employ it in the synthesis of pyrimidine and pyridine derivatives, which are core scaffolds in many FDA-approved drugs. A 2023 study highlighted its role in optimizing API (Active Pharmaceutical Ingredient) production, reducing waste generation by 22% compared to traditional routes—a critical factor for industries targeting carbon footprint reduction.

In agrochemical applications, CAS 6825-65-6 serves as a precursor for crop protection agents with enhanced biodegradability profiles. Its cyanoacetate moiety allows for structural modifications that improve target specificity, addressing the global push for eco-friendly pesticides. Notably, formulations derived from this compound have shown promise in combating resistant pest strains while maintaining low toxicity to non-target organisms—a key consideration in modern integrated pest management systems.

The compound's physicochemical properties—including its solubility in polar solvents (water: 15 g/L at 20°C) and melting point range (98-102°C)—make it compatible with various industrial processes. Analytical techniques such as HPLC and GC-MS are commonly employed for purity assessment, with commercial grades typically exceeding 97% purity. Storage recommendations emphasize protection from moisture and prolonged exposure to light to maintain stability, aligning with GMP compliance standards for sensitive applications.

Emerging research explores ethyl 2-carbamoyl-2-cyanoacetate's potential in material science, particularly in designing organic semiconductors and coordination polymers. Its ability to form stable complexes with transition metals has opened new avenues for developing molecular sensors and catalytic systems. These innovations respond to the increasing market demand for functional materials in electronics and renewable energy sectors.

From a commercial perspective, the global market for cyanoacetate derivatives is projected to grow at 5.8% CAGR through 2030, driven by pharmaceutical expansion in Asia-Pacific regions. Suppliers increasingly focus on scalable synthesis protocols and cost-effective production methods to meet this demand. Recent patent analyses reveal novel catalytic approaches that improve atom economy in ethyl cyanoacetate carboxamide manufacturing, reflecting the industry's commitment to process intensification principles.

Quality control protocols for 6825-65-6 typically involve rigorous testing for residual solvents and heavy metals, especially for pharmaceutical-grade material. The compound's spectral data (IR: 2250 cm^-1 for nitrile stretch; ¹H NMR: δ 1.3 ppm for ethyl CH₃) provide reliable identification markers. These analytical benchmarks support its safe handling and traceability throughout the supply chain—a crucial aspect for companies implementing quality-by-design frameworks.

Environmental considerations surrounding ethyl 2-cyano-2-carbamoylacetate have prompted investigations into biodegradation pathways and waste treatment methods. Recent lifecycle assessments demonstrate that advanced oxidation processes can achieve >90% degradation efficiency, addressing regulatory requirements for industrial effluent management. Such findings contribute to the compound's favorable environmental impact profile compared to persistent organic pollutants.

For researchers exploring structure-activity relationships, the carbamoyl-cyanoacetate framework offers exceptional modularity. Computational chemistry studies utilizing DFT calculations have elucidated its conformational preferences and electronic properties, enabling more rational design of derivative compounds. These insights prove invaluable in medicinal chemistry campaigns targeting protein-ligand interactions with improved specificity.

The compound's role in multicomponent reactions continues to expand, particularly in one-pot syntheses that align with click chemistry principles. Its dual functionality allows simultaneous participation in multiple bond-forming events, significantly reducing synthetic steps for complex molecules. This efficiency advantage positions ethyl 2-carbamoyl-2-cyanoacetate as a strategic building block in library synthesis for drug discovery pipelines.

Industrial handling of CAS 6825-65-6 requires standard organic chemical precautions, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its dust formation potential necessitates appropriate engineering controls during large-scale processing. Safety data sheets recommend neutral pH disposal methods and emphasize compatibility with common construction materials like stainless steel and PTFE.

Looking ahead, innovations in continuous flow chemistry present opportunities to revolutionize ethyl cyanoacetate carboxamide production. Microreactor technologies demonstrate 40% yield improvements over batch processes in pilot studies, with additional benefits in energy efficiency and reaction control. These advancements support the chemical industry's transition toward Industry 4.0 paradigms and digitalized manufacturing systems.